Cas no 736078-00-5 (2-Amino-6-hydroxyhexanamide)

• Product Name: 2-Amino-6-hydroxyhexanamide
• CAS No: 736078-00-5
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 5929003
• PubChem ID: 22320736
• Update Time: 2025-05-19

2-Amino-6-hydroxyhexanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1298736
• 736078-00-5
• 2-amino-6-hydroxyhexanamide
• SCHEMBL6315550
• 2-Amino-6-hydroxyhexanamide

• Inchi： 1S/C6H14N2O2/c7-5(6(8)10)3-1-2-4-9/h5,9H,1-4,7H2,(H2,8,10)
• InChI Key： XUOWSHWLGPUYAA-UHFFFAOYSA-N
• SMILES： OCCCCC(C(N)=O)N

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-6-hydroxyhexanamide

2-Amino-6-hydroxyhexanamide (CAS No. 736078-00-5): An Overview of Its Structure, Properties, and Applications

2-Amino-6-hydroxyhexanamide (CAS No. 736078-00-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its amino and hydroxy functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-Amino-6-hydroxyhexanamide is C₆H₁₃NO₃, and its molecular weight is approximately 147.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. The presence of the amino and hydroxy groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those used in the development of pharmaceuticals and biologically active compounds.

In the realm of pharmaceutical research, 2-Amino-6-hydroxyhexanamide has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent, with preliminary results indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Amino-6-hydroxyhexanamide may have therapeutic applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Amino-6-hydroxyhexanamide has also been investigated for its potential neuroprotective effects. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival. These findings open up new avenues for the development of neuroprotective drugs for conditions such as Alzheimer's disease and Parkinson's disease.

In the field of materials science, 2-Amino-6-hydroxyhexanamide has been explored as a building block for the synthesis of functional polymers and biomaterials. Its amino and hydroxy groups provide multiple reaction sites for polymerization reactions, allowing for the creation of polymers with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed a series of biodegradable polymers based on 2-Amino-6-hydroxyhexanamide, which exhibit excellent mechanical strength and biocompatibility. These polymers have potential applications in tissue engineering, drug delivery systems, and biomedical devices.

The synthesis of 2-Amino-6-hydroxyhexanamide typically involves a multi-step process that begins with the reaction of 6-amino hexanoic acid with an appropriate reagent to introduce the hydroxy group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common method involves the reaction of 6-amino hexanoic acid with hydrogen peroxide in the presence of a catalyst to form the hydroxy derivative. Another approach involves the use of metal-catalyzed reactions to achieve high yields and selectivity.

The safety profile of 2-Amino-6-hydroxyhexanamide is an important consideration for its practical applications. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical trials. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 2-Amino-6-hydroxyhexanamide (CAS No. 736078-00-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, biotechnology, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methodologies, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.